1-(Ethenyloxy)-2-fluorobenzene
Description
1-(Ethenyloxy)-2-fluorobenzene, also known as styrene oxide fluorobenzene, is a chemical compound that is widely used in scientific research. It is a colorless liquid that is soluble in water and has a strong odor. This compound is used in various fields such as pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Chemistry Research
1-(Ethenyloxy)-2-fluorobenzene: is a valuable compound in synthetic chemistry, particularly in the synthesis of complex molecules. Its structure allows for reactions that introduce fluorine atoms into other compounds, which is crucial for creating pharmaceuticals and agrochemicals where fluorine can enhance biological activity and stability .
Medicine
In medical research, 1-(Ethenyloxy)-2-fluorobenzene can be used to develop new therapeutic agents. Its fluorinated ether moiety is a common structural motif in drug design, contributing to the lipophilicity and metabolic stability of potential medications .
Materials Science
This compound plays a role in materials science, particularly in the development of new polymers and coatings. The presence of fluorine can impart materials with unique properties such as resistance to solvents, acids, and bases, as well as thermal stability .
Environmental Science
1-(Ethenyloxy)-2-fluorobenzene: may be used in environmental science to create sensors and other devices that detect pollutants. Fluorinated compounds are often involved in the design of sensitive and selective detection systems .
Biotechnology
In biotechnology, the compound’s derivatives could be used as building blocks for bioconjugation with proteins and nucleic acids, facilitating the study of biological processes and the development of diagnostic tools .
Agriculture
Research in agriculture could benefit from 1-(Ethenyloxy)-2-fluorobenzene by incorporating it into the synthesis of new pesticides or herbicides. The fluorine atom can make these compounds more effective against pests and weeds .
Food Industry
The food industry might explore the use of 1-(Ethenyloxy)-2-fluorobenzene derivatives as additives or preservatives, where the introduction of fluorine could enhance the properties of these substances .
Nanotechnology
Lastly, in the field of nanotechnology, this compound could contribute to the creation of fluorine-containing nanostructures with potential applications in electronics, energy storage, and catalysis .
properties
IUPAC Name |
1-ethenoxy-2-fluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO/c1-2-10-8-6-4-3-5-7(8)9/h2-6H,1H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCYWBLZVPQCHMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=COC1=CC=CC=C1F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Ethenyloxy)-2-fluorobenzene | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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